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Compound of Interest

Compound Name: 2-Phenoxy-1-phenylethanol-d1

Cat. No.: B12392367 Get Quote

An In-depth Technical Guide on the Structure of 2-Phenoxy-1-phenylethanol-d1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and

synthesis of 2-Phenoxy-1-phenylethanol-d1, a deuterated analog of 2-Phenoxy-1-

phenylethanol. This isotopically labeled compound serves as a valuable tool in various

research applications, particularly in mechanistic studies and as an internal standard in

quantitative analyses.

Chemical Structure and Properties
2-Phenoxy-1-phenylethanol-d1 is a structural analog of 2-Phenoxy-1-phenylethanol where a

single deuterium atom replaces a hydrogen atom at the C1 position of the ethanol backbone.

This substitution results in a molecule with a slightly higher molecular weight but with chemical

properties that are very similar to its non-deuterated counterpart.

Chemical Structure:

Where Ph represents a phenyl group.

Physicochemical Properties:

While specific experimental data for the deuterated compound is not readily available in the

public domain, the properties are expected to be very similar to the non-deuterated analog, 2-

Phenoxy-1-phenylethanol.
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Property
Value (for 2-Phenoxy-1-
phenylethanol)

Citation

CAS Number
2098469-11-3 (for d1) 4249-

72-3 (for non-deuterated)

Molecular Formula C₁₄H₁₃DO₂

Molecular Weight 215.27 g/mol

Appearance Solid [1]

Boiling Point 310-312 °C [2]

Density 1.119 g/cm³ at 20°C [2]

Solubility
Soluble in ethanol, ether, and

chloroform; insoluble in water.
[2]

Synthesis
The most common and logical synthetic route to 2-Phenoxy-1-phenylethanol-d1 involves a

two-step process starting from 2-bromoacetophenone and phenol. The key step for introducing

the deuterium label is the reduction of the intermediate ketone, 2-phenoxy-1-phenylethanone,

using a deuterated reducing agent.

Experimental Protocol:
Step 1: Synthesis of 2-Phenoxy-1-phenylethanone

This step involves the etherification of 2-bromoacetophenone with phenol.[3]

Reactants: 2-bromoacetophenone, Phenol, a suitable base (e.g., potassium carbonate), and

a solvent (e.g., acetone).

Procedure:

Dissolve phenol and potassium carbonate in acetone in a round-bottom flask.

Add 2-bromoacetophenone to the mixture.
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Reflux the reaction mixture for several hours until the reaction is complete (monitored by

TLC).

After cooling, filter the mixture to remove the inorganic salts.

Evaporate the solvent from the filtrate under reduced pressure.

The crude product can be purified by recrystallization or column chromatography to yield

pure 2-phenoxy-1-phenylethanone.[1][4]

Step 2: Reduction of 2-Phenoxy-1-phenylethanone to 2-Phenoxy-1-phenylethanol-d1

This is the crucial step where the deuterium atom is introduced.

Reactants: 2-Phenoxy-1-phenylethanone, Sodium borodeuteride (NaBD₄), and a protic

solvent (e.g., methanol or ethanol).

Procedure:

Dissolve 2-phenoxy-1-phenylethanone in methanol in a flask and cool the solution in an

ice bath.

Slowly add a solution of sodium borodeuteride in methanol to the cooled ketone solution

with stirring.

Continue stirring the reaction mixture at room temperature for a few hours.

Quench the reaction by the slow addition of water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it

under reduced pressure.

The resulting crude 2-Phenoxy-1-phenylethanol-d1 can be purified by column

chromatography.

Logical Workflow for Synthesis:
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Step 1: Etherification

Step 2: Deuterated Reduction

2-Bromoacetophenone
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Solvent (e.g., Acetone)

2-Phenoxy-1-phenylethanone

Reduction

Sodium Borodeuteride (NaBD4)

Solvent (e.g., Methanol) 2-Phenoxy-1-phenylethanol-d1

Input Compound

Metabolic Conversion

Potential Downstream Effects

2-Phenoxy-1-phenylethanol-d1 Biological System
(e.g., cell culture, in vivo)
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Acetophenone-d1

Cellular Signaling
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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